Cas no 1082419-12-2 (3-(2-Methylphenyl)-1,8-naphthyridin-2-amine)

• Product Name: 3-(2-Methylphenyl)-1,8-naphthyridin-2-amine
• CAS No: 1082419-12-2
• MF: C₁₅H₁₃N₃
• MW: 235.283822774887
• CID: 5250277
• Update Time: 2025-10-23

3-(2-Methylphenyl)-1,8-naphthyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylphenyl)-1,8-naphthyridin-2-amine
• 3-(2-Methylphenyl)-1,8-naphthyridin-2-amine

• Inchi： 1S/C15H13N3/c1-10-5-2-3-7-12(10)13-9-11-6-4-8-17-15(11)18-14(13)16/h2-9H,1H3,(H2,16,17,18)
• InChI Key： NRKCKPFDWWAJGW-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CN=2)C=C(C=1N)C1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 281
• XLogP3: 3.1
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(2-Methylphenyl)-1,8-naphthyridin-2-amine

3-(2-Methylphenyl)-1,8-naphthyridin-2-amine: A Comprehensive Overview

The compound 3-(2-Methylphenyl)-1,8-naphthyridin-2-amine, with CAS No. 1082419-12-2, is a highly specialized organic molecule that has garnered significant attention in the fields of heterocyclic chemistry and pharmaceutical research. This compound belongs to the class of naphthyridines, which are bicyclic aromatic systems with two nitrogen atoms in the ring structure. The presence of a methylphenyl group at the 3-position and an amine group at the 2-position introduces unique electronic and steric properties, making it a promising candidate for various applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-(2-Methylphenyl)-1,8-naphthyridin-2-amine. Researchers have employed a combination of palladium-catalyzed coupling reactions and microwave-assisted synthesis to achieve high yields and purity. These methods not only enhance the scalability of production but also align with the growing demand for sustainable chemical processes in the pharmaceutical industry.

The structural uniqueness of this compound lies in its ability to act as a versatile scaffold for further functionalization. The naphthyridine core provides a rigid framework that can be modified to introduce additional functional groups, thereby expanding its potential applications. For instance, the incorporation of electron-withdrawing or donating groups can modulate the electronic properties of the molecule, making it suitable for use as a ligand in transition metal catalysis or as a building block in drug design.

In terms of pharmacological applications, 3-(2-Methylphenyl)-1,8-naphthyridin-2-amine has shown promise as a lead compound in the development of novel therapeutic agents. Recent studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer cell proliferation. The compound's ability to bind selectively to these targets suggests that it could serve as a foundation for designing more potent and selective inhibitors.

The synthesis and characterization of this compound have been extensively documented in recent scientific literature. For example, a study published in the Journal of Medicinal Chemistry highlighted its role as a potent antagonist of specific G-protein coupled receptors (GPCRs), which are key targets in treating cardiovascular diseases. The compound's selectivity and bioavailability make it an attractive candidate for preclinical testing.

Moreover, the environmental impact of synthesizing 3-(2-Methylphenyl)-1,8-naphthyridin-2-amine has been a focus of recent research. Green chemistry principles have been applied to minimize waste and reduce energy consumption during its production. This aligns with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, 3-(2-Methylphenyl)-1,8-naphthyridin-2-amine represents a significant advancement in heterocyclic chemistry with broad implications for drug discovery and materials science. Its unique structure, combined with cutting-edge synthetic techniques and pharmacological insights, positions it as a valuable tool for researchers across various disciplines.